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Compound of Interest

Compound Name: D-2-Aminohexanoic acid-d9

Cat. No.: B15554911 Get Quote

Essential Safety and Handling Guide for D-2-
Aminohexanoic acid-d9
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-2-Aminohexanoic acid-d9. The following

procedures are designed to ensure safe handling, use, and disposal of this compound in a

laboratory setting.

Hazard Assessment
D-2-Aminohexanoic acid-d9 is a deuterated form of 2-Aminohexanoic acid (also known as

norleucine). While a Safety Data Sheet (SDS) for the closely related L-2-Aminohexanoic-d9

acid classifies it as not a hazardous substance under the Globally Harmonized System (GHS)

[1], data for the non-deuterated parent compound, 6-Aminocaproic acid, indicates potential

hazards. Some classifications for the parent compound include skin irritation, serious eye

irritation, and possible respiratory irritation.[2][3][4][5]

Given that the toxicological properties of D-2-Aminohexanoic acid-d9 have not been

thoroughly investigated, it is prudent to handle it with care, adopting precautions suitable for a

potentially irritating compound. Always handle substances of unknown toxicity with a

conservative approach.
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The selection of appropriate PPE is critical to minimize exposure. The following equipment

should be used when handling D-2-Aminohexanoic acid-d9, particularly in its solid, powdered

form.[6]

PPE Category Recommendation Specifications

Eye & Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required if there

is a splash hazard.[6][7][8]

Must be compliant with ANSI

Z87.1 (US) or EN 166 (EU)

standards.[7][8]

Hand Protection Chemical-resistant gloves.

Nitrile or natural rubber gloves

are commonly used. Always

check the glove manufacturer's

specifications for compatibility

and breakthrough times.[9]

Discard and replace gloves

immediately if they become

contaminated.

Body Protection Laboratory coat.

A long-sleeved lab coat is

standard.[7] For larger

quantities or when there is a

significant risk of

contamination, disposable

coveralls may be appropriate.

Gowns should be closed at the

back and have tight-fitting

cuffs.

Respiratory Protection

Use only in a well-ventilated

area. A respirator may be

necessary if dust is generated

and engineering controls are

insufficient.[4][6][9]

If required, use a NIOSH-

approved N95 or higher-rated

particulate respirator. Ensure

proper fit testing and training.

Operational Plan: Handling Procedures
Adherence to proper handling protocols is essential for safety.
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Engineering Controls:

Ventilation: Handle D-2-Aminohexanoic acid-d9 in a well-ventilated area.[3][5] For

procedures that may generate dust, such as weighing or transferring solid material, use a

chemical fume hood or a ventilated balance enclosure.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[3][5] Clear the workspace of any unnecessary items.

Donning PPE: Put on all required PPE as listed in the table above before entering the

handling area.

Handling the Compound:

As a solid, this compound may form dust.[3] Avoid actions that could generate dust, such

as crushing or vigorous scraping.

When weighing, use a spatula to carefully transfer the material.

Keep the container tightly closed when not in use.[4][10]

Hygiene:

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[8]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[9]

Decontamination: Clean the work area and any contaminated equipment thoroughly after

use.

Disposal Plan
Proper disposal of chemical waste and contaminated materials is crucial to prevent

environmental contamination and ensure safety.
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Chemical Waste: Dispose of unused D-2-Aminohexanoic acid-d9 and any solutions

containing it as chemical waste. Consult your institution's Environmental Health and Safety

(EHS) office for specific guidelines. Do not pour down the drain.[9]

Contaminated PPE:

Disposable gloves, bench paper, and other contaminated disposable items should be

collected in a designated hazardous waste container.

Contaminated clothing should be removed immediately and decontaminated before reuse

or disposed of as hazardous waste.[4][5]

Containers: Empty containers should be triple-rinsed (if appropriate) before recycling or

disposal, with the rinsate collected as hazardous waste. Handle contaminated packages in

the same way as the substance itself.[9]

All waste must be disposed of in accordance with local, state, and federal regulations.[4]

Workflow and Logic Diagrams
The following diagram illustrates the decision-making process for selecting and using PPE

when handling D-2-Aminohexanoic acid-d9.
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Preparation & Assessment

PPE Selection

Risk-Based Adjustments

Action & Disposal

Start: Prepare to handle
D-2-Aminohexanoic acid-d9

Assess Hazards:
- Review SDS

- Note solid/powder form

Standard PPE:
- Lab Coat

- Safety Glasses with Side Shields

Select Chemical-Resistant Gloves
(e.g., Nitrile)

Risk of dust generation?
(e.g., weighing, transferring)

Risk of splash?

No

Additional Control:
Work in a Fume Hood or

Ventilated Enclosure

Yes

Upgrade to Goggles
and/or Face Shield

Proceed with Handling
Using Selected PPE

No

Consider N95 Respirator

Post-Handling:
- Decontaminate work area
- Dispose of waste & PPE

per protocol

Click to download full resolution via product page

Caption: PPE selection workflow for D-2-Aminohexanoic acid-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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